Cas no 1346603-95-9 (2-(2-Thienyl)azetidine Hydrochloride)

• Product Name: 2-(2-Thienyl)azetidine Hydrochloride
• CAS No: 1346603-95-9
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 5040714
• Update Time: 2025-06-22

2-(2-Thienyl)azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)azetidine hydrochloride
• 2-Thiophen-2-ylazetidine;hydrochloride
• 2-(2-Thienyl)azetidine Hydrochloride

• Inchi： 1S/C7H9NS.ClH/c1-2-7(9-5-1)6-3-4-8-6;/h1-2,5-6,8H,3-4H2;1H
• InChI Key： IFAVKDVFRFPSNO-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C1CCN1

Computed Properties

• Exact Mass: 175.0222482 g/mol
• Monoisotopic Mass: 175.0222482 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3
• Molecular Weight: 175.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(2-Thienyl)azetidine Hydrochloride

Introduction to 2-(2-Thienyl)azetidine Hydrochloride (CAS No. 1346603-95-9)

2-(2-Thienyl)azetidine Hydrochloride, identified by the chemical compound code CAS No. 1346603-95-9, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic amines, featuring a thiophene ring fused with an azetidine scaffold. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in drug synthesis and a potential candidate for further pharmacological exploration.

The structural motif of 2-(2-Thienyl)azetidine Hydrochloride positions it as a versatile building block for designing novel therapeutic agents. The presence of the thiophene ring introduces unique electronic and steric properties, which can influence binding interactions with biological targets. This characteristic has garnered interest from researchers seeking to develop compounds with enhanced specificity and reduced side effects.

In recent years, there has been growing attention on heterocyclic compounds due to their diverse biological activities. 2-(2-Thienyl)azetidine Hydrochloride has been explored in several preliminary studies for its potential applications in treating various diseases. Its molecular structure suggests that it may interact with enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. These interactions are being investigated through both computational modeling and experimental validation.

One of the most compelling aspects of 2-(2-Thienyl)azetidine Hydrochloride is its synthetic accessibility. The compound can be readily modified through functional group transformations, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. 2-(2-Thienyl)azetidine Hydrochloride serves as a prime example of how subtle modifications can significantly alter a compound's pharmacological profile. Researchers have reported modifications to the thiophene ring or the azetidine core that enhance binding affinity or selectivity for target proteins.

The hydrochloride salt form of 2-(2-Thienyl)azetidine Hydrochloride also offers practical advantages in formulation development. Its improved solubility compared to the free base form allows for easier administration via oral or intravenous routes, which is critical for drug development. This property has been particularly valuable in preclinical studies where bioavailability is a key parameter.

Moreover, the compound's stability under various storage conditions makes it a reliable reagent for both research and industrial applications. This stability ensures that 2-(2-Thienyl)azetidine Hydrochloride remains effective over time, reducing waste and costs associated with degradation.

In conclusion, 2-(2-Thienyl)azetidine Hydrochloride (CAS No. 1346603-95-9) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features, synthetic versatility, and potential biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.